4-[4-methyl-5-(methylsulfonyl)-4H-1,2,4-triazol-3-yl]-1,2,5-oxadiazol-3-amine

• IUPAC Name: 4-(4-methyl-5-methylsulfonyl-1,2,4-triazol-3-yl)-1,2,5-oxadiazol-3-amine
• InChI: InChI=1S/C6H8N6O3S/c1-12-5(3-4(7)11-15-10-3)8-9-6(12)16(2,13)14/h1-2H3,(H2,7,11)
• InChI Key: PMZQKIQJLGBFFZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1S(=O)(=O)C)C2=NON=C2N
• Molecular Formula: C6H8N6O3S
• Molecular Weight: 244.23 g/mol

Description

4-[4-methyl-5-(methylsulfonyl)-4H-1,2,4-triazol-3-yl]-1,2,5-oxadiazol-3-amine, commonly known as MTOA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that contains both triazole and oxadiazole rings, and its unique structure makes it an attractive candidate for various research applications.

Mechanism of Action

The mechanism of action of MTOA is not fully understood. However, it has been proposed that MTOA exerts its biological effects by inhibiting the activity of certain enzymes and proteins, such as cyclooxygenase-2 and protein kinase C.
Biochemical and Physiological Effects
MTOA has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that MTOA can inhibit the growth of cancer cells and reduce inflammation. It has also been shown to have antifungal and antibacterial properties. In vivo studies have shown that MTOA can reduce tumor growth and inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using MTOA in lab experiments is its unique structure, which allows for the synthesis of various functional materials. It also has potential applications in medicinal chemistry and agriculture. However, one limitation of using MTOA is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research and application of MTOA. One potential direction is the development of MTOA-based drugs for the treatment of cancer and inflammatory diseases. Another direction is the use of MTOA as a plant growth regulator and a fungicide in agriculture. Additionally, the synthesis of MTOA-based functional materials for various applications, such as energy storage and catalysis, is an area of active research.

Synthesis Methods

MTOA can be synthesized through various methods, including the reaction of 4-methyl-5-(methylsulfonyl)-4H-1,2,4-triazole-3-thiol with ethyl chloroformate and sodium azide in the presence of a base. Another method involves the reaction of 4-methyl-5-(methylsulfonyl)-4H-1,2,4-triazole-3-thiol with N-bromosuccinimide and potassium carbonate in the presence of acetonitrile.

Scientific Research Applications

MTOA has been extensively studied for its potential applications in various fields, including medicinal chemistry, agriculture, and material science. In medicinal chemistry, MTOA has been shown to have anti-inflammatory and anti-tumor properties. It has also been studied for its potential use as an antifungal and antibacterial agent. In agriculture, MTOA has been used as a plant growth regulator and a fungicide. In material science, MTOA has been used as a building block for the synthesis of various functional materials.